Cas no 54294-08-5 (2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo3,2-b1,3thiazole)

• Product Name: 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo3,2-b1,3thiazole
• CAS No: 54294-08-5
• MF: C₁₇H₁₃N₃OS
• MW: 307.369621992111
• CID: 5960664
• PubChem ID: 2140141
• Update Time: 2025-06-14

2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo3,2-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo3,2-b1,3thiazole
• 2-(4-methoxyphenyl)-6-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazole
• SR-01000273911-1
• 54294-08-5
• F1494-0041
• SMR000076125
• AKOS000806293
• 2-(4-METHOXYPHENYL)-6-PHENYL-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOLE
• HMS1429K09
• IFLab2_000287
• SR-01000273911
• BDBM43571
• 2-(4-methoxyphenyl)-6-phenylthiazolo[3,2-b][1,2,4]triazole
• 2-(4-methoxyphenyl)-6-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazole
• IDI1_019313
• HMS2365C21
• 2-(4-methoxyphenyl)-6-phenyl-thiazolo[3,2-b][1,2,4]triazole
• CHEMBL1368375
• cid_2140141
• MLS000049582
• IFLab1_006213

• Inchi： 1S/C17H13N3OS/c1-21-14-9-7-13(8-10-14)16-18-17-20(19-16)15(11-22-17)12-5-3-2-4-6-12/h2-11H,1H3
• InChI Key： MCAZWYQPWRTUNO-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(OC)C=C2)N=C2SC=C(C3=CC=CC=C3)N12

Computed Properties

• Exact Mass: 307.07793322g/mol
• Monoisotopic Mass: 307.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo3,2-b1,3thiazole

Comprehensive Overview of 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo[3,2-b][1,3]thiazole (CAS No. 54294-08-5)

The compound 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo[3,2-b][1,3]thiazole (CAS No. 54294-08-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This triazolothiazole derivative is characterized by the presence of a 1,2,4-triazole ring fused with a thiazole moiety, which imparts distinct chemical and physical characteristics. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceuticals, agrochemicals, and material science.

One of the most frequently searched questions about 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo[3,2-b][1,3]thiazole revolves around its synthesis methods. The compound can be synthesized through cyclization reactions involving hydrazine derivatives and thioamides, often catalyzed by transition metals or under mild acidic conditions. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, aligning with the growing demand for sustainable chemical processes. The compound's molecular weight and solubility in organic solvents like DMSO and ethanol are also common points of inquiry, as these properties are critical for its practical applications.

In the context of drug discovery, 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo[3,2-b][1,3]thiazole has shown promise as a scaffold for designing bioactive molecules. Its structural features, such as the methoxyphenyl and phenyl substituents, contribute to its ability to interact with biological targets. Recent studies have investigated its potential as an antimicrobial agent or anti-inflammatory compound, topics that are highly relevant in the wake of global health challenges. The compound's mechanism of action and structure-activity relationship (SAR) are areas of active research, particularly in the development of novel therapeutics.

Another hot topic related to this compound is its role in advanced materials. The triazolothiazole core exhibits interesting photophysical properties, making it a candidate for use in organic light-emitting diodes (OLEDs) or fluorescent probes. Researchers are exploring how modifications to the 4-methoxyphenyl or 6-phenyl groups can tune its emission spectra or thermal stability. These investigations align with the increasing demand for energy-efficient materials and sustainable technologies.

From an analytical chemistry perspective, the characterization of 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo[3,2-b][1,3]thiazole often involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm its purity and structural integrity, which are essential for reproducibility in research. The compound's stability under various conditions is another area of interest, particularly for industrial applications where long-term storage or processing at elevated temperatures may be required.

In summary, 2-(4-methoxyphenyl)-6-phenyl-1,2,4triazolo[3,2-b][1,3]thiazole (CAS No. 54294-08-5) is a versatile compound with broad potential across multiple disciplines. Its unique heterocyclic framework, combined with the tunability of its substituents, makes it a valuable subject for ongoing research. Whether in the realm of medicinal chemistry, materials science, or synthetic methodology, this compound continues to inspire innovation and discovery.